Cas no 56745-61-0 (2-Hexanone,5-hydroxy-)

• Product Name: 2-Hexanone,5-hydroxy-
• CAS No: 56745-61-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 385431
• PubChem ID: 114801
• Update Time: 2025-07-13

2-Hexanone,5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,5-hydroxy-
• (R)-5-hydroxyhexane-2-one
• 2-Hexanone, 5-hydroxy- (6CI,9CI)
• 5-hydroxy-2-hexanone
• 5-hydroxyhexan-2-one
• 5-hydroxy-hexan-2-one
• FT-0731964
• AKOS017413665
• 56745-61-0
• SCHEMBL1224538
• CHEBI:78816
• NQ2CZJ9GVT
• DTXSID60972198
• FT-0772816
• 2-Hexanone, 5-hydroxy
• UNII-NQ2CZJ9GVT
• 2-Hexanone, 5-hydroxy-
• Q26840923
• DB-072184
• DB-073655
• DTXCID001315400
• 65709-73-1

• Inchi： 1S/C6H12O2/c1-5(7)3-4-6(2)8/h5,7H,3-4H2,1-2H3
• InChI Key： ZSDLLTJVENEIDW-UHFFFAOYSA-N
• SMILES： OC(C)CCC(C)=O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9626
• Melting Point: -3.75°C (estimate)
• Boiling Point: 212.22°C (estimate)
• Flash Point: 81.2°C
• Refractive Index: 1.4312
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols